Cas no 908007-17-0 (Biotin-azide)

• Product Name: Biotin-azide
• CAS No: 908007-17-0
• MF: C₁₃H₂₂N₆O₂S
• MW: 326.417780399323
• MDL: MFCD20134144
• CID: 2084558
• PubChem ID: 172088927
• Update Time: 2025-10-18

Biotin-azide Chemical and Physical Properties

Names and Identifiers

• N-(3-Azidopropyl)biotinamide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(3-azidopropyl)pentanamide
• Biotin-Azide
• Biotin Azide
• 5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-(3-azidopropyl)pentanamide
• (3abeta,6abeta)-N-(3-Azidopropyl)-2-oxohexahydro-1H-thieno[3,4-d]imidazole-4alpha-pentanamide
• (3aS,4S,6aR)-N-(3-Azidopropyl)hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide (ACI)
• 908007-17-0
• A1-09477
• N-(3-Azidopropyl)biotinamide (2mg x 5)
• AS-59489
• 5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]-N-(3-AZIDOPROPYL)PENTANAMIDE
• SCHEMBL13997738
• DTXSID301343599
• CHEMBL3753743
• CS-0108024
• D88525
• MFCD20134144
• A2524
• AKOS037645266
• HY-129832
• A3420
• Biotin-azide

• MDL： MFCD20134144
• Inchi： 1S/C13H22N6O2S/c14-19-16-7-3-6-15-11(20)5-2-1-4-10-12-9(8-22-10)17-13(21)18-12/h9-10,12H,1-8H2,(H,15,20)(H2,17,18,21)/t9-,10-,12-/m0/s1
• InChI Key： SWODDJWJUGOAQB-NHCYSSNCSA-N
• SMILES： C([C@@H]1SC[C@@H]2NC(N[C@H]12)=O)CCCC(=O)NCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 326.15200
• Monoisotopic Mass: 326.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 1.3

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: 166.0 to 170.0 deg-C
• Boiling Point: No date available
• Flash Point: No date available
• PSA: 152.26000
• LogP: 1.79066
• Vapor Pressure: No date available

Biotin-azide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical Reagents

Additional information on Biotin-azide

Comprehensive Guide to Biotin-Azide (CAS No. 908007-17-0): Applications, Properties, and Research Insights

Biotin-azide (CAS No. 908007-17-0) is a specialized biochemical reagent widely utilized in click chemistry, proteomics, and molecular labeling. This compound combines the high-affinity binding properties of biotin with the versatile reactivity of an azide group, making it indispensable for modern bioconjugation techniques. Researchers frequently search for terms like "biotin-azide synthesis", "biotin-azide vs. biotin-DBCO", and "click chemistry applications", reflecting its growing relevance in drug discovery and diagnostics.

The unique structure of Biotin-azide enables its use in Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC), two pivotal reactions in bioorthogonal chemistry. Recent studies highlight its role in cell surface labeling and protein pull-down assays, addressing trending topics such as "precision medicine biomarkers" and "spatial omics technologies". Its compatibility with streptavidin-coated surfaces further enhances its utility in ELISA and microarray platforms.

From a technical perspective, Biotin-azide (CAS 908007-17-0) exhibits excellent water solubility and stability under physiological conditions, which answers common queries like "how to store biotin-azide" and "biotin-azide solubility in DMSO". The compound's molecular weight (C₁₄H₂₂N₆O₃S) and extinction coefficient (ε₂₈₀ ≈ 1,400 M^-1cm^-1) are critical parameters for experimental design, often searched alongside "biotin-azide protocol optimization".

Emerging applications in single-molecule imaging and CRISPR-Cas9 tracking have positioned Biotin-azide as a key tool for investigating "dynamic protein interactions" and "genome editing verification". Its non-toxic profile and compatibility with live-cell systems address safety concerns frequently raised in searches like "biotin-azide cytotoxicity" and "in vivo labeling alternatives".

For researchers exploring multiplexed detection, Biotin-azide offers distinct advantages over traditional fluorescent tags due to its smaller size and reversible binding. This aligns with current industry demands for "high-content screening reagents" and "low-background probes". The compound's stability in pH ranges (4-9) and resistance to photobleaching further respond to practical questions about "biotin-azide buffer compatibility".

Innovative uses in nanoparticle functionalization and DNA-PAINT super-resolution microscopy demonstrate how Biotin-azide (CAS 908007-17-0) bridges nanotechnology and life sciences. These cutting-edge applications correlate with trending searches for "quantum dot bioconjugation" and "super-resolution imaging reagents", highlighting its cross-disciplinary value.

The synthesis of Biotin-azide involves careful protection of the biotin valeric acid moiety before azide introduction, a process detailed in protocols searching for "biotin-PEG4-azide preparation". Quality control typically includes HPLC purity verification (>95%) and mass spectrometry characterization, addressing rigorous standards in "GMP-compliant bioconjugation reagents".

As the scientific community increasingly focuses on translational research, Biotin-azide continues to gain traction in theranostic development – particularly in combining diagnostic imaging with targeted therapy. This dual functionality responds to emerging search trends around "companion diagnostic tools" and "click chemistry in radiopharmaceuticals", cementing its status as a future-forward research reagent.